(1S*,5R*)-3-(2-pyrazinyl)-6-[4-(4H-1,2,4-triazol-4-yl)benzoyl]-3,6-diazabicyclo[3.2.2]nonane

• IUPAC Name: [(1S,5R)-3-pyrazin-2-yl-3,6-diazabicyclo[3.2.2]nonan-6-yl]-[4-(1,2,4-triazol-4-yl)phenyl]methanone
• InChI: InChI=1S/C20H21N7O/c28-20(16-2-5-17(6-3-16)26-13-23-24-14-26)27-11-15-1-4-18(27)12-25(10-15)19-9-21-7-8-22-19/h2-3,5-9,13-15,18H,1,4,10-12H2/t15-,18+/m0/s1
• InChI Key: BFQZOBACDVZKLY-MAUKXSAKSA-N
• Canonical SMILES: C1CC2CN(CC1CN2C(=O)C3=CC=C(C=C3)N4C=NN=C4)C5=NC=CN=C5
• Isomeric SMILES: C1C[C@@H]2CN(C[C@H]1CN2C(=O)C3=CC=C(C=C3)N4C=NN=C4)C5=NC=CN=C5
• Molecular Formula: C20H21N7O
• Molecular Weight: 375.4 g/mol

Description

(1S*,5R*)-3-(2-pyrazinyl)-6-[4-(4H-1,2,4-triazol-4-yl)benzoyl]-3,6-diazabicyclo[3.2.2]nonane is a useful research compound. Its molecular formula is C20H21N7O and its molecular weight is 375.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 375.18075832 g/mol and the complexity rating of the compound is 547. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The mechanism of action of a compound depends on its intended use, such as whether it’s used as a pharmaceutical, a catalyst, a polymer, etc. Without more information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and other properties. Standard safety measures should be taken when handling any chemical compound, including wearing appropriate personal protective equipment and working in a well-ventilated area.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and reactivity. Compounds containing pyrazine and triazole rings have been studied for potential use in various fields, including medicinal chemistry, materials science, and catalysis.